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Introduction
2-Isobutylthiazole is a heterocyclic organic compound that plays a significant role in the flavor

and fragrance industry.[1] It is a key component responsible for the characteristic aroma of

fresh, ripe tomatoes.[2][3] This volatile compound is also found naturally in various other

sources and is utilized to impart or enhance green, vegetable-like notes in a wide array of food

products, including baked goods, meat products, and fruit essences.[3][4][5] Beyond its

sensory applications, 2-isobutylthiazole serves as a valuable intermediate in the synthesis of

other heterocyclic compounds and is explored in the development of pharmaceuticals and

agrochemicals due to the versatile reactivity of the thiazole ring.[5] This guide provides a

comprehensive overview of the chemical and physical properties of 2-isobutylthiazole, along

with a detailed experimental protocol for its synthesis.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 2-isobutylthiazole are summarized

in the tables below, providing a consolidated reference for laboratory and research

applications.

Table 1: General and Chemical Properties
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Property Value Source(s)

Molecular Formula C₇H₁₁NS [1][2][6]

Molecular Weight 141.23 g/mol [1][2]

CAS Number 18640-74-9 [1][6]

EC Number 242-470-1 [2][6]

FEMA Number 3134 [2]

Appearance Colorless to pale yellow liquid [1][4][7]

Odor
Green, tomato leaf, earthy,

vegetable-like
[1][4][6][7]

Solubility
Slightly soluble in water;

soluble in alcohol and fats.
[4][6][8]

Table 2: Physical and Spectroscopic Data
Property Value Source(s)

Density 0.995 g/mL at 25 °C [4][5][9]

Boiling Point 174-180 °C at 760 mmHg [4][5][7]

Refractive Index n20/D 1.495 [5][9]

Flash Point 57.22 °C (135 °F) [4][7]

Vapor Pressure
1.091 mmHg at 25 °C

(estimated)
[4][7]

Vapor Density 4.8 (Air = 1) [4][7]

logP (o/w) 1.715 (estimated) [4][7]

IR and Mass Spectrum
Available in the NIST

WebBook
[10]

Table 3: Organoleptic Properties
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Property Description Source(s)

Odor Description

Powerful, fresh, natural, with

notes of tomato, wasabi, privet,

and earthy, vegetable, metallic

nuances.

[4][7]

Flavor Profile
Green, vegetable, tomato-like,

with raw and musty nuances.
[4][7]

Odor Threshold in Water 2-3.5 ppb [4]

Synthesis of 2-Isobutylthiazole
The synthesis of 2-isobutylthiazole can be achieved through a multi-step process involving

the formation of a mercaptoacetaldehyde dimer, followed by condensation and subsequent

dehydrogenation.

Experimental Protocol
Step 1: Synthesis of Mercaptoacetaldehyde Dimer

In a reaction flask equipped with a stirrer and a thermometer, add 1500 ml of sodium

hydrosulfide.

Cool the flask to 0 °C using a salt-ice bath.

Over a period of 45 minutes, slowly add 300 g of acetic acid to the cooled sodium

hydrosulfide solution.

Allow the reaction to proceed to completion to obtain the mercaptoacetaldehyde dimer.

Step 2: Condensation to form 2-Isobutyl-2,5-dihydrothiazole

The mercaptoacetaldehyde dimer from the previous step is condensed with 3-methyl

butyraldehyde.

Anhydrous sodium sulfate and ammonia gas are introduced to facilitate the reaction, yielding

2-isobutyl-2,5-dihydrothiazole.
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Step 3: Dehydrogenation to 2-Isobutylthiazole

The 2-isobutyl-2,5-dihydrothiazole is subjected to dehydrogenation using benzoquinone as

the dehydrogenating agent.

The reaction mixture is then subjected to distillation, initially at atmospheric pressure to

remove benzene (75-80 °C).

Finally, vacuum distillation is performed to collect the fraction at 62-68 °C under a vacuum of

8-12 mmHg, which is the final 2-isobutylthiazole product.

Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of 2-isobutylthiazole.

Synthesis of 2-Isobutylthiazole

Sodium Hydrosulfide
+ Acetic Acid

Mercaptoacetaldehyde
Dimer

Sulfhydration

2-Isobutyl-2,5-dihydrothiazole

Condensation

3-Methyl Butyraldehyde
+ Ammonia 2-Isobutylthiazole

Dehydrogenation

Benzoquinone

Click to download full resolution via product page

A flowchart illustrating the synthesis of 2-isobutylthiazole.

Safety and Handling
2-Isobutylthiazole is a flammable liquid and vapor.[11] It is harmful if swallowed and causes

skin and serious eye irritation.[8][11] It may also cause respiratory irritation.[11] When handling

this chemical, it is crucial to use appropriate personal protective equipment, including gloves,

safety glasses, and protective clothing, and to work in a well-ventilated area. Store in a cool,

dry place away from ignition sources in a tightly closed container.[6] For detailed safety

information, refer to the Material Safety Data Sheet (MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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